Cas no 13134-31-1 (pyrazine-2,3-diamine)

• Product Name: pyrazine-2,3-diamine
• CAS No: 13134-31-1
• MF: C₄H₆N₄
• MW: 110.11723947525
• MDL: MFCD07778385
• CID: 219967
• PubChem ID: 284161
• Update Time: 2025-10-28

pyrazine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 2,3-Diaminopyrazine
• 2,3-Diamino-5-methylpyridine
• 2,3-Pyrazinediamine
• pyrazine-2,3-diamine
• SA017326
• Nsc139902
• 2,3- twoaMinopiperazine
• 2,3-pyrazindiamin
• diaminopyrazine
• AMPZ0009
• (3-amino-pyrazin-2-yl)-amine
• CAFSXVAFGILCCI-UHFFFAOYSA-N
• BCP23188
• CP0110
• RP18981
• PB10452
• SY020176
• AB0035451
• DTXSID70300903
• NSC-139902
• 13134-31-1
• MFCD07778385
• SCHEMBL1024624
• FT-0645782
• pyrazine-2,3-diamine;2,3-Diaminopyrazine
• GS-6449
• EN300-110282
• Q-103343
• CS-W003425
• SCHEMBL14332224
• AKOS005207068
• AM20070308
• Z1198174211
• DB-010216

• MDL： MFCD07778385
• Inchi： 1S/C4H6N4/c5-3-4(6)8-2-1-7-3/h1-2H,(H2,5,7)(H2,6,8)
• InChI Key： CAFSXVAFGILCCI-UHFFFAOYSA-N
• SMILES： N1C=CN=C(C=1N)N

Computed Properties

• Exact Mass: 110.05900
• Monoisotopic Mass: 110.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 64.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.9

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 351.6°C at 760 mmHg
• Flash Point: 193.5±13.7 °C
• Refractive Index: 1.694
• PSA: 77.82000
• LogP: 0.80340

pyrazine-2,3-diamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on pyrazine-2,3-diamine

Pyrazine-2,3-diamine (CAS No. 13134-31-1): A Versatile Building Block in Organic Synthesis and Pharmaceutical Research

Pyrazine-2,3-diamine (CAS No. 13134-31-1) is a heterocyclic organic compound with the molecular formula C₄H₆N₄. This diamine-substituted pyrazine derivative has garnered significant attention in recent years due to its unique structural properties and broad applicability in pharmaceutical intermediates, agrochemicals, and material science. Its two amino groups at the 2 and 3 positions make it a valuable precursor for synthesizing complex molecules, including heterocyclic scaffolds and metal-organic frameworks (MOFs).

In the realm of drug discovery, pyrazine-2,3-diamine serves as a critical building block for designing kinase inhibitors and antimicrobial agents. Researchers have explored its potential in targeting tropical diseases such as malaria and tuberculosis, aligning with the growing global focus on neglected tropical diseases (NTDs). The compound’s ability to form hydrogen bonds and coordinate with metal ions also makes it a candidate for chelation therapy and diagnostic imaging applications.

From an industrial perspective, CAS No. 13134-31-1 is increasingly utilized in the development of high-performance polymers and corrosion inhibitors. Its thermal stability and electron-rich structure contribute to its use in advanced materials, particularly in electronic devices and sensors. Recent studies highlight its role in creating conductive polymers for flexible electronics, a trending topic in the Internet of Things (IoT) and wearable technology sectors.

Environmental and sustainability concerns have also driven interest in pyrazine-2,3-diamine as a green chemistry alternative. Its derivatives are being investigated for biodegradable catalysts and non-toxic dyes, addressing the demand for eco-friendly industrial processes. This aligns with the United Nations Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

For researchers and manufacturers, quality control of pyrazine-2,3-diamine is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity, especially for GMP-grade applications. The compound’s shelf life and storage conditions (typically under inert atmospheres) are frequently searched topics, reflecting practical concerns in laboratory and industrial settings.

In summary, pyrazine-2,3-diamine (CAS 13134-31-1) is a multifaceted compound with expanding applications across life sciences, materials engineering, and sustainable chemistry. Its compatibility with click chemistry and multicomponent reactions further underscores its relevance in modern synthetic strategies. As interdisciplinary research grows, this compound is poised to play a pivotal role in addressing global health and technological challenges.